Cas no 277300-38-6 (N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-phenylpropanamide)

• Product Name: N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-phenylpropanamide
• CAS No: 277300-38-6
• MF: C₂₂H₂₉N₃O₂
• MW: 367.484565496445
• CID: 3928082
• PubChem ID: 18321730
• Update Time: 2025-06-10

N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-3-phenylpropanamide
• N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-phenylpropanamide
• SCHEMBL7703653
• 277300-38-6
• N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-3-phenylpropanamide
• CCG-296991
• VU0639932-1
• N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)-3-phenylpropanamide
• F5264-0373
• AKOS024504189

• Inchi： 1S/C22H29N3O2/c1-27-21-10-6-5-9-20(21)25-17-15-24(16-18-25)14-13-23-22(26)12-11-19-7-3-2-4-8-19/h2-10H,11-18H2,1H3,(H,23,26)
• InChI Key： FQAYTGZBTPBMLP-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=CC=C2OC)CC1)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 367.22597718Da
• Monoisotopic Mass: 367.22597718Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.8Ų

Additional information on N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-phenylpropanamide

Comprehensive Overview of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-phenylpropanamide (CAS No. 277300-38-6)

N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-phenylpropanamide, with the CAS number 277300-38-6, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperazine derivatives, which are known for their diverse biological activities. The presence of both methoxyphenyl and phenylpropanamide moieties in its structure makes it a subject of interest for researchers exploring neuropharmacology and receptor modulation.

In recent years, the demand for piperazine-based compounds has surged due to their potential applications in central nervous system (CNS) disorders. Researchers are particularly intrigued by the compound's ability to interact with serotonin receptors, which are critical in managing conditions like anxiety, depression, and cognitive impairments. The 2-methoxyphenyl group in N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-phenylpropanamide is believed to enhance its binding affinity, making it a promising candidate for further drug development.

The synthesis of CAS 277300-38-6 involves multi-step organic reactions, including amide coupling and piperazine alkylation. These processes are meticulously optimized to ensure high yield and purity, which are essential for pharmaceutical-grade compounds. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its structural integrity and consistency across batches.

One of the most frequently searched questions about this compound is: "What are the potential therapeutic applications of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-phenylpropanamide?" Preliminary studies suggest its relevance in neuroprotective therapies, particularly in mitigating oxidative stress and inflammation in neuronal cells. Additionally, its structure-activity relationship (SAR) is being explored to design analogs with improved efficacy and reduced side effects.

Another hot topic in the scientific community is the safety profile of piperazine derivatives. While CAS 277300-38-6 has shown promise in vitro, rigorous toxicology studies are necessary to evaluate its suitability for clinical use. Researchers are also investigating its metabolic stability and bioavailability, which are critical factors in determining its potential as a lead compound.

From an industrial perspective, the scalability of synthesizing N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-phenylpropanamide is a key consideration. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the growing demand from academic and pharmaceutical sectors. Its patent status and regulatory compliance are also areas of interest for stakeholders.

In conclusion, N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-phenylpropanamide (CAS 277300-38-6) represents a fascinating intersection of medicinal chemistry and neuroscience. Its unique structural features and potential therapeutic applications make it a compound worth watching in the coming years. As research progresses, we can expect more insights into its mechanisms of action and clinical relevance, further solidifying its place in modern pharmacology.